Pentafluorophenyl N-tert-butoxycarbonyl-6-aminohexanoate

• Molecular Formula: C17H20F5NO4
• Molecular Weight: 397.34 g/mol
• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) 6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate
• InChI: InChI=1S/C17H20F5NO4/c1-17(2,3)27-16(25)23-8-6-4-5-7-9(24)26-15-13(21)11(19)10(18)12(20)14(15)22/h4-8H2,1-3H3,(H,23,25)
• InChI Key: LKJUJCGSYDQCSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCCCC(=O)OC1=C(C(=C(C(=C1F)F)F)F)F

Description

Pentafluorophenyl N-tert-butoxycarbonyl-6-aminohexanoate is a useful research compound. Its molecular formula is C17H20F5NO4 and its molecular weight is 397.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-Boc-6-aminohexanoic acid (4.78 g, 20.8 mmol) and pentafluorophenol (3.68 g, 20 mmol) in 50 mL of EtOAc was added DCC (4.12 g, 20 mmol). This was allowed to stir for 16 h, and was then filtered and the filtrate evaporated in vacuo to a syrup. On standing, this crystallized to give 7.46 g (94%) of the ester. Rerystallization from isopropanol/1% acetic acid gave 6.26 g of white needles, mp 81°-83° C. 1H NMR (CDCl3) δ 1.4-1.6 (m, 15H, Boc CH3 and internal CH2), 1.8 (m, 2H, CH2CH2CO2), 2.67 (5, J=7.3 Hz, 2H, CH2CO2), 3.1 (m, 2H, NHCH2), 4.5 (b, 1H, NH). 13C NMR (CDCl3) δ 24.38 (C4), 26.00 (C3), 28.39 (Boc CH3), 29.70 (C5), 33.20 (C2), 40.28 (C6), 79 (Boc C), 156 (Boc C=0), 169 (Cl).